Cas no 1632285-97-2 (6-Chloroindolizine)

• Product Name: 6-Chloroindolizine
• CAS No: 1632285-97-2
• MF: C₈H₆ClN
• MW: 151.592940807343
• CID: 3163304
• PubChem ID: 72699109
• Update Time: 2025-10-29

6-Chloroindolizine Chemical and Physical Properties

Names and Identifiers

• 6-Chloroindolizine
• SC1109
• AKOS024465087
• DTXSID501314845
• Indolizine, 6-chloro-
• 1632285-97-2
• SCHEMBL20955977

• Inchi： 1S/C8H6ClN/c9-7-3-4-8-2-1-5-10(8)6-7/h1-6H
• InChI Key： MSNSGOOTOLRXBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN2C=1

Computed Properties

• Exact Mass: 151.0188769g/mol
• Monoisotopic Mass: 151.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 4.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines

Additional information on 6-Chloroindolizine

Comprehensive Overview of 6-Chloroindolizine (CAS No. 1632285-97-2): Properties, Applications, and Research Insights

6-Chloroindolizine (CAS No. 1632285-97-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The indolizine core, a fused bicyclic system comprising a pyrrole and a pyridine ring, serves as a versatile scaffold for designing bioactive molecules. The introduction of a chloro substituent at the 6-position enhances its reactivity and potential for derivatization, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 6-Chloroindolizine derivatives has surged, driven by their applications in drug discovery. Researchers are particularly interested in its role as a precursor for kinase inhibitors and antimicrobial agents, topics frequently searched in academic and industrial databases. The compound’s ability to modulate biological pathways has also sparked investigations into its use for neurodegenerative disease therapeutics, aligning with the growing public interest in brain health and longevity.

From a synthetic perspective, CAS No. 1632285-97-2 is often synthesized via palladium-catalyzed cross-coupling reactions or cyclization strategies, methods widely discussed in green chemistry forums. Its physicochemical properties, such as moderate solubility in polar solvents and stability under ambient conditions, further contribute to its utility in laboratory settings. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize its purity, a detail often queried by quality control professionals.

The compound’s relevance extends to material science, where its electron-rich aromatic system is explored for organic semiconductors and light-emitting diodes (OLEDs). This intersection with renewable energy technologies resonates with global trends toward sustainability, a hot topic in both scientific and public domains. Searches for eco-friendly chemical synthesis and functional materials frequently highlight such applications.

Safety and handling of 6-Chloroindolizine adhere to standard laboratory protocols, with no significant hazards reported under normal use. However, researchers emphasize the importance of proper ventilation and personal protective equipment (PPE), reflecting common queries about workplace safety in chemical industries. Regulatory compliance, including REACH and FDA guidelines, is another area of frequent scrutiny, ensuring its alignment with international standards.

In summary, 6-Chloroindolizine (CAS No. 1632285-97-2) exemplifies the convergence of synthetic utility and multidisciplinary applications. Its prominence in medicinal chemistry, coupled with emerging roles in sustainable technologies, positions it as a compound of enduring scientific and commercial interest. Ongoing research continues to uncover novel derivatives, reinforcing its potential to address pressing challenges in health and energy.